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For Researchers, Scientists, and Drug Development Professionals

Introduction

Senkyunolide J is a naturally occurring phthalide compound isolated from the rhizome of
Ligusticum chuanxiong (also known as Chuanxiong), a perennial herb widely used in traditional
medicine.[1] Phthalides from this plant, including the senkyunolide family, are recognized for a
range of pharmacological activities, such as anti-inflammatory, analgesic, and cardiovascular-
protective effects.[2][3] While extensive research has been conducted on its isomers like
Senkyunolide | and H, Senkyunolide J remains a less-explored but promising molecule. This
guide provides a consolidated overview of the known physical and chemical properties of
Senkyunolide J, details common experimental protocols for its isolation, and discusses its
biological activities in the context of related compounds.

Physical and Chemical Properties of Senkyunolide J

Quantitative data regarding the physicochemical properties of Senkyunolide J are
summarized below. It is important to note that many of the specific thermodynamic values are
derived from computational models.
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Property Value Source(s)
Molecular Formula C12H1804 [4]
Molecular Weight 226.27 g/mol [4]

CAS Registry Number 94530-86-6 [4]

Normal Boiling Point 783.83 K (Predicted) [4]

Normal Melting Point 488.31 K (Predicted) [4]
Octanol/Water Partition

Coefficient (logP) 0.914 (Predicted) [4]

Water Solubility (log10WS) -2.21 (in mol/L) (Predicted) [4]

Experimental Protocols

While protocols specifically optimized for Senkyunolide J are not extensively detailed in the
literature, methodologies for isolating its isomers and other phthalides from Ligusticum
chuanxiong are well-established. These methods provide a strong foundation for the extraction
and purification of Senkyunolide J.

General Extraction and Isolation Workflow

The general procedure involves solvent extraction from the plant material, followed by multi-
step chromatographic purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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